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molecular formula C9H6ClN3O B8408363 2-(Azidomethyl)-5-chloro-1-benzofuran

2-(Azidomethyl)-5-chloro-1-benzofuran

Cat. No. B8408363
M. Wt: 207.61 g/mol
InChI Key: OOINXKDRZQIXNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09249102B2

Procedure details

To a solution of 2-(azidomethyl)-5-chloro-1-benzofuran (500 mg, 2.44 mmol) in tetrahydrofuran (10 ml) and water (1 ml) was added PPh3 (759 mg, 2.89 mmol) and the contents were stirred for 3 hours at 60° C. The resulting mixture was concentrated under vacuum to give a residue, which was purified by silica gel column chromatography eluting with methanol in dichloromethane to afford (5-chloro-1-benzofuran-2-yl)methanamine as a colorless liquid (420 mg, crude). (ES, m/z): [M+H]+ 182.0; 1H NMR (400 MHz, CDCl3): δ 7.55-7.58 (m, 1H), 7.50-7.47 (m, 1H), 7.21 (d, J=8.8 Hz, 1H), 6.50 (s, 1H), 3.99 (s, 2H).
Name
2-(azidomethyl)-5-chloro-1-benzofuran
Quantity
500 mg
Type
reactant
Reaction Step One
Name
PPh3
Quantity
759 mg
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Reaction Step One
Name
water
Quantity
1 mL
Type
solvent
Reaction Step One
Name
(5-chloro-1-benzofuran-2-yl)methanamine

Identifiers

REACTION_CXSMILES
[N:1]([CH2:4][C:5]1[O:6][C:7]2[CH:13]=[CH:12][C:11]([Cl:14])=[CH:10][C:8]=2[CH:9]=1)=[N+]=[N-].C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>O1CCCC1.O>[Cl:14][C:11]1[CH:12]=[CH:13][C:7]2[O:6][C:5]([CH2:4][NH2:1])=[CH:9][C:8]=2[CH:10]=1

Inputs

Step One
Name
2-(azidomethyl)-5-chloro-1-benzofuran
Quantity
500 mg
Type
reactant
Smiles
N(=[N+]=[N-])CC=1OC2=C(C1)C=C(C=C2)Cl
Name
PPh3
Quantity
759 mg
Type
reactant
Smiles
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Smiles
O1CCCC1
Name
water
Quantity
1 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
the contents were stirred for 3 hours at 60° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The resulting mixture was concentrated under vacuum
CUSTOM
Type
CUSTOM
Details
to give a residue, which
CUSTOM
Type
CUSTOM
Details
was purified by silica gel column chromatography
WASH
Type
WASH
Details
eluting with methanol in dichloromethane

Outcomes

Product
Details
Reaction Time
 3 h
Name
(5-chloro-1-benzofuran-2-yl)methanamine
Type
product
Smiles
ClC=1C=CC2=C(C=C(O2)CN)C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.